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Compound of Interest

Compound Name: 2-Fluorophenylhydrazine

Cat. No.: B1330851

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 2-
Fluorophenylhydrazine and its hydrochloride salt, compounds frequently utilized as
intermediates in pharmaceutical synthesis. Adherence to these guidelines is critical to ensure
the safety of laboratory personnel and the integrity of research.

Section 1: Chemical and Physical Properties

2-Fluorophenylhydrazine is a substituted aromatic hydrazine. The hydrochloride salt is the
more common commercially available form. The following tables summarize the key physical
and chemical properties for both 2-Fluorophenylhydrazine and its hydrochloride salt.

Table 1: Physical and Chemical Properties of 2-Fluorophenylhydrazine
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Property Value

Molecular Formula CeH7FN:2

Molecular Weight 126.13 g/mol

CAS Number 2368-80-1

Appearance Not specified in readily available sources
Boiling Point 211.5°C at 760 mmHg

Flash Point 81.7°C

Vapor Pressure 0.182 mmHg at 25°C

Table 2: Physical and Chemical Properties of 2-Fluorophenylhydrazine Hydrochloride

Property Value
Molecular Formula CeHsCIFN:2
Molecular Weight 162.59 g/mol [1][2]
CAS Number 2924-15-4[1][3]
White to light yellow to light orange powder to
Appearance
crystal[3][4]
Melting Point 200-205 °C (decomposition)[1][3]

Room temperature, in a dark place under an
Storage Temperature ]
inert atmosphere[3]

Section 2: Hazard Identification and Classification

2-Fluorophenylhydrazine and its salts are classified as hazardous materials. The following
table summarizes the GHS hazard classifications.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4
[5]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin[1][5]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][5]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2 5]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[1][5]
Specific target organ toxicity — 3 H335: May cause respiratory

single exposure

irritation[1]

Signal Word: Warning[1]

Hazard Pictograms:

e GHSO07 (Exclamation Mark)[1]

Section 3: Handling and Storage Precautions

Due to the hazardous nature of 2-Fluorophenylhydrazine, strict adherence to the following

handling and storage protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE. The following are minimum

requirements:

o Eye Protection: Chemical safety goggles or a face shield.[1]

e Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).[1]
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Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates is required, especially when handling the powder form or
when working outside of a certified chemical fume hood.[1] A dust mask type N95 (US) is a
suggested minimum.[1]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For
procedures with a higher risk of splashing, chemical-resistant aprons or suits should be
considered.

Engineering Controls

All work with 2-Fluorophenylhydrazine should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[6]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7]

Safe Handling Practices

Avoid contact with skin, eyes, and clothing.[6]

Avoid inhalation of dust or vapors.[6]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[6]
Wash hands thoroughly after handling.[6]

Keep the container tightly closed when not in use.[6]

Storage Conditions

Store in a cool, dry, and well-ventilated area.[6]
Keep in a tightly closed container.[6]
Store away from incompatible materials such as strong oxidizing agents.

Protect from light and moisture.[6] The hydrochloride salt should be stored under an inert
atmosphere.[3]
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Section 4: Emergency Procedures
First-Aid Measures

Table 4: First-Aid Procedures

Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[8]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) _ . .
unconscious person. Seek immediate medical

attention.[8]

Accidental Release Measures

In the event of a spill, the following workflow should be initiated immediately.
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Immediate Actions

Evacuate Immediate Area

'

Alert Others in the Vicinity

'

Ensure Adequate Ventilation

Assess the Spill
v

Determine the Size and Nature of the Spill

'

Is it a small, manageable spill?

Yes No
Cleanup Procedure Large Spill Response
Don Appropriate PPE Contact Emergency Services / EHS
Contain the Spill with Inert Absorbent Material Secure the Area and Prevent Entry

'

Carefully Collect the Absorbed Material

'

Decontaminate the Spill Area

'

Dispose of Waste in a Labeled, Sealed Container

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Fluorophenylhydrazine spill.
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Section 5: Toxicology and Mechanism of Action
Summary of Toxicological Data

2-Fluorophenylhydrazine is harmful if swallowed, inhaled, or in contact with skin.[1][5] It
causes skin and serious eye irritation and may cause respiratory irritation.[1][5] While specific
LD50 data for 2-Fluorophenylhydrazine is not readily available in the cited literature, the
toxicity of phenylhydrazine and its derivatives is well-documented. For phenylhydrazine, oral
LD50 values in rodents range from 80 to 188 mg/kg body weight.[4]

Postulated Mechanism of Toxicity

The toxicity of phenylhydrazine and its derivatives is believed to be mediated by the generation
of reactive oxygen species (ROS) and the formation of reactive intermediates during
metabolism. The following diagram illustrates a simplified, conceptual pathway for the induction
of hematotoxicity.

Click to download full resolution via product page

Caption: Conceptual signaling pathway of 2-Fluorophenylhydrazine-induced hematotoxicity.

This metabolic activation can lead to oxidative stress within red blood cells, causing damage to
the cell membrane and hemoglobin, which ultimately results in hemolysis.[4]

Section 6: Experimental Protocols

Detailed experimental protocols for the synthesis of pyrazole derivatives using substituted
phenylhydrazines and for acute toxicity testing are provided below. These are generalized
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protocols and should be adapted to the specific requirements of the research project.

General Protocol for the Synthesis of Pyrazole
Derivatives

2-Fluorophenylhydrazine hydrochloride is a common precursor for the synthesis of various
pyrazole derivatives, which are of interest in medicinal chemistry. A general procedure involves
the condensation of the hydrazine with a 1,3-dicarbonyl compound.

Materials:

2-Fluorophenylhydrazine hydrochloride

1,3-dicarbonyl compound (e.g., acetylacetone)

Solvent (e.qg., ethanol, acetic acid)

Base (if starting with the hydrochloride salt, e.g., sodium acetate)

Procedure:

Dissolve the 1,3-dicarbonyl compound in the chosen solvent in a round-bottom flask
equipped with a magnetic stirrer and a reflux condenser.

e Add 2-Fluorophenylhydrazine hydrochloride and the base (if required) to the flask.

» Heat the reaction mixture to reflux for the time specified in the specific research protocol
(typically several hours).

» Monitor the reaction progress by Thin Layer Chromatography (TLC).
e Upon completion, cool the reaction mixture to room temperature.

« If a precipitate forms, collect the product by filtration. If no precipitate forms, remove the
solvent under reduced pressure.

» Purify the crude product by recrystallization or column chromatography.
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o Characterize the final product using appropriate analytical techniques (e.g., NMR, Mass
Spectrometry, IR spectroscopy).

General Protocol for Acute Oral Toxicity Testing
(Adapted from OECD Guideline 423)

This protocol provides a framework for assessing the acute oral toxicity of a substance like 2-
Fluorophenylhydrazine.

Animals:

o Healthy, young adult rats of a single sex (typically females, as they are often more sensitive).
e Animals are acclimatized to the laboratory conditions for at least 5 days before the study.
Procedure:

o Dose Selection: A stepwise procedure is used with a starting dose selected from fixed levels
(e.g., 5, 50, 300, 2000 mg/kg body weight). The starting dose is chosen based on any
existing information about the substance's toxicity.

o Administration: The test substance is administered as a single oral dose by gavage. Animals
are fasted prior to dosing.

» Observation: Animals are observed for mortality and clinical signs of toxicity at regular
intervals for at least 14 days. Observations include changes in skin and fur, eyes, mucous
membranes, respiratory, circulatory, autonomic and central nervous systems, and
somatomotor activity.

o Body Weight: Individual animal weights are recorded before dosing and at least weekly
thereatfter.

o Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.

Section 7: Disposal Considerations
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All waste materials containing 2-Fluorophenylhydrazine must be disposed of as hazardous
waste in accordance with local, state, and federal regulations. Do not allow this chemical to
enter the environment.[9]

Disclaimer: This guide is intended for informational purposes only and does not replace a
thorough risk assessment for any specific laboratory procedure. All personnel handling this
chemical must be adequately trained in its safe use and emergency procedures. Always
consult the most recent Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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